2-{[(1-naphthylmethyl)thio]methyl}-1H-benzimidazole

• IUPAC Name: 2-(naphthalen-1-ylmethylsulfanylmethyl)-1H-benzimidazole
• InChI: InChI=1S/C19H16N2S/c1-2-9-16-14(6-1)7-5-8-15(16)12-22-13-19-20-17-10-3-4-11-18(17)21-19/h1-11H,12-13H2,(H,20,21)
• InChI Key: QYJWRVSBTQDZLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CSCC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H16N2S
• Molecular Weight: 304.4 g/mol

Description

2-{[(1-naphthylmethyl)thio]methyl}-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as NBMI and has been studied extensively for its unique properties.

Mechanism of Action

The mechanism of action of NBMI is not fully understood. However, it is believed that NBMI exerts its antioxidant and anti-inflammatory effects by chelating transition metal ions and preventing the formation of reactive oxygen species. NBMI has also been shown to inhibit the activity of nuclear factor-kappa B, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
NBMI has been shown to have a variety of biochemical and physiological effects. It has been shown to protect against oxidative stress and inflammation, as well as to chelate heavy metals and detoxify contaminated soil and water. NBMI has also been shown to modify the surface properties of materials and improve their performance.

Advantages and Limitations for Lab Experiments

One of the advantages of NBMI is its ability to chelate heavy metals and detoxify contaminated soil and water. This makes it a potentially useful tool for environmental scientists. Another advantage of NBMI is its antioxidant and anti-inflammatory properties, which make it a potentially useful tool for medical researchers. However, one limitation of NBMI is that its mechanism of action is not fully understood. This makes it difficult to predict its effects in different experimental settings.

Future Directions

There are many potential future directions for research on NBMI. One area of research could focus on understanding the mechanism of action of NBMI in more detail. This could involve studying the interactions between NBMI and transition metal ions, as well as the effects of NBMI on other cellular processes. Another area of research could focus on developing new applications for NBMI in medicine, environmental science, and material science. Finally, future research could focus on improving the synthesis method of NBMI to increase its purity and yield.

Synthesis Methods

The synthesis of NBMI involves the reaction of 1-naphthylmethyl chloride with thiourea in the presence of a base. This reaction results in the formation of 2-{[(1-naphthylmethyl)thio]methyl}-1H-benzimidazole. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

NBMI has been studied for its potential applications in various fields, including medicine, environmental science, and material science. In medicine, NBMI has been studied for its antioxidant and anti-inflammatory properties. It has been shown to protect against oxidative stress and inflammation in various animal models. In environmental science, NBMI has been studied for its ability to chelate heavy metals and detoxify contaminated soil and water. In material science, NBMI has been studied for its ability to modify the surface properties of materials and improve their performance.